Cas no 165117-99-7 (Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-)
![Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)- structure](https://www.kuujia.com/scimg/cas/165117-99-7x500.png)
165117-99-7 structure
Product name:Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-
Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-
- Pyrrolo[1,2-a]pyrazine, 2-acetyl-1,2,3,4-tetrahydro- (9CI)
- SCHEMBL9124207
- 1-(3,4-Dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)ethanone
- AKOS027399791
- CUPRXFMPBWKIGT-UHFFFAOYSA-N
- 2-acetyl-1,2,3,4-tetrahydropyrrolo-[1,2-a]-pyrazine
- 165117-99-7
- 1-(3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)ethanone
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- Inchi: InChI=1S/C9H12N2O/c1-8(12)11-6-5-10-4-2-3-9(10)7-11/h2-4H,5-7H2,1H3
- InChI Key: CUPRXFMPBWKIGT-UHFFFAOYSA-N
- SMILES: CC(N1CCN2C=CC=C2C1)=O
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 25.2Ų
Experimental Properties
- PSA: 25.24
Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)- Related Literature
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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9. Back matter
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
165117-99-7 (Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-) Related Products
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